Cas no 2137618-71-2 (tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate)
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Spiro[4H-imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylic acid, 3,5,6,7-tetrahydro-3-methyl-, 1,1-dimethylethyl ester
- tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate
-
- Inchi: 1S/C16H26N4O2/c1-15(2,3)22-14(21)20-9-6-16(7-10-20)13-12(5-8-18-16)17-11-19(13)4/h11,18H,5-10H2,1-4H3
- InChI Key: KESUKYOADIHVLX-UHFFFAOYSA-N
- SMILES: C12(CCN(C(OC(C)(C)C)=O)CC1)NCCC1N=CN(C)C2=1
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-332658-0.05g |
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylate |
2137618-71-2 | 95.0% | 0.05g |
$888.0 | 2025-03-18 | |
| Enamine | EN300-332658-0.1g |
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylate |
2137618-71-2 | 95.0% | 0.1g |
$930.0 | 2025-03-18 | |
| Enamine | EN300-332658-0.25g |
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylate |
2137618-71-2 | 95.0% | 0.25g |
$972.0 | 2025-03-18 | |
| Enamine | EN300-332658-0.5g |
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylate |
2137618-71-2 | 95.0% | 0.5g |
$1014.0 | 2025-03-18 | |
| Enamine | EN300-332658-1.0g |
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylate |
2137618-71-2 | 95.0% | 1.0g |
$1057.0 | 2025-03-18 | |
| Enamine | EN300-332658-2.5g |
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylate |
2137618-71-2 | 95.0% | 2.5g |
$2071.0 | 2025-03-18 | |
| Enamine | EN300-332658-5.0g |
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylate |
2137618-71-2 | 95.0% | 5.0g |
$3065.0 | 2025-03-18 | |
| Enamine | EN300-332658-10.0g |
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylate |
2137618-71-2 | 95.0% | 10.0g |
$4545.0 | 2025-03-18 | |
| Enamine | EN300-332658-1g |
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylate |
2137618-71-2 | 1g |
$1057.0 | 2023-09-04 | ||
| Enamine | EN300-332658-5g |
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-carboxylate |
2137618-71-2 | 5g |
$3065.0 | 2023-09-04 |
tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate
Tert-Butyl 3-Methyl-3,5,6,7-Tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-Piperidine-1'-Carboxylate (CAS No. 2137618-71-2)
Tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate (CAS No. 2137618-71-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic imidazopyridines and is characterized by its unique structural features and potential biological activities. The compound's structure consists of a spirocyclic framework with an imidazopyridine moiety fused to a piperidine ring, which is further functionalized with a tert-butyl ester group and a methyl substituent.
The synthesis of tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate involves several intricate steps and requires precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic and industrial applications. The use of modern synthetic techniques such as transition-metal catalysis and organocatalysis has significantly improved the yield and purity of the final product.
In terms of its biological activity, tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent activity against specific targets involved in neurological disorders and cancer. For instance, it has been reported to modulate G protein-coupled receptors (GPCRs) and ion channels, which are crucial for maintaining cellular homeostasis and signaling pathways.
One of the key areas of interest for tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. Additionally, it has been shown to enhance cognitive function in animal models of these diseases.
In the context of cancer research, tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate has been investigated for its anti-proliferative properties. Studies have indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves targeting key signaling pathways such as PI3K/AKT and MAPK/ERK pathways, which are often dysregulated in cancer cells.
The pharmacokinetic properties of tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate have also been extensively studied. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. The compound shows good oral bioavailability and a long half-life in vivo, making it a suitable candidate for further development as an oral therapeutic agent.
Safety assessments have indicated that tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine-1'-carboxylate is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in healthy volunteers.
In conclusion, tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4’ - piperidine - 1’ - carboxylate (CAS No. 2137618-71-2) represents a promising candidate for the development of novel therapeutics targeting neurological disorders and cancer. Its unique structural features and favorable biological properties make it an attractive molecule for further investigation in both preclinical and clinical settings. As research continues to advance in this field, tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo [4,5-c] pyridine - 4,4’ - piperidine - 1’ - carboxylate is poised to play a significant role in the discovery and development of new treatments for these debilitating conditions.
2137618-71-2 (tert-butyl 3-methyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-piperidine-1'-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)